PMAP-23

• Molecular Formula: C140H230N44O27
• Molecular Weight: 2961.6 g/mol
• InChI: InChI=1S/C140H230N44O27/c1-18-78(15)110(181-132(208)111(79(16)19-2)180-114(190)86(143)42-31-57-156-136(146)147)131(207)175-101(69-105(187)188)122(198)171-96(64-72(3)4)119(195)170-97(65-73(5)6)120(196)173-99(67-82-70-161-87-43-25-23-40-84(82)87)121(197)164-92(49-34-60-159-139(152)153)118(194)176-107(75(9)10)128(204)167-91(48-33-59-158-138(150)151)115(191)169-95(50-35-61-160-140(154)155)135(211)184-63-37-52-103(184)126(202)166-93(53-54-104(144)186)117(193)168-94(46-28-30-56-142)134(210)183-62-36-51-102(183)125(201)165-90(45-27-29-55-141)116(192)172-98(66-81-38-21-20-22-39-81)123(199)178-109(77(13)14)130(206)182-112(80(17)185)133(209)179-108(76(11)12)129(205)174-100(68-83-71-162-88-44-26-24-41-85(83)88)124(200)177-106(74(7)8)127(203)163-89(113(145)189)47-32-58-157-137(148)149/h20-26,38-41,43-44,70-80,86,89-103,106-112,161-162,185H,18-19,27-37,42,45-69,141-143H2,1-17H3,(H2,144,186)(H2,145,189)(H,163,203)(H,164,197)(H,165,201)(H,166,202)(H,167,204)(H,168,193)(H,169,191)(H,170,195)(H,171,198)(H,172,192)(H,173,196)(H,174,205)(H,175,207)(H,176,194)(H,177,200)(H,178,199)(H,179,209)(H,180,190)(H,181,208)(H,182,206)(H,187,188)(H4,146,147,156)(H4,148,149,157)(H4,150,151,158)(H4,152,153,159)(H4,154,155,160)/t78-,79-,80+,86-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,106-,107-,108-,109-,110-,111-,112-/m0/s1
• InChIKey: ZPWVBRGFVGXRKZ-DMZHRTQBSA-N

PMAP-23 活性谱与结构特征

PMAP-23 (Porcine Myeloid Antibacterial Peptide 23) is a 23-residue cathelicidin-derived antimicrobial peptide (AMP) first identified from porcine leukocytes [1]. It exhibits broad-spectrum antimicrobial activity against both Gram-negative and Gram-positive bacteria at micromolar concentrations (MICs ranging from 2 to 16 μM), mediated primarily by membrane disruption [2]. The peptide adopts a dynamic helix-hinge-helix structure essential for its mechanism of action [3].

Cathelicidin peptide for membrane disruption and ROS‑mediated apoptosis studies

Helix‑hinge‑helix structure supports membrane insertion mechanism research

Reported low hemolytic profile enables broad concentration‑range cytotoxicity assays

• [1] Zanetti M, Storici P, Tossi A, Scocchi M, Gennaro R. Molecular cloning and chemical synthesis of a novel antibacterial peptide derived from pig myeloid cells. J Biol Chem. 1994 Mar 18;269(11):7855-7858. PMID: 8132502. View Source
• [2] DRAMP. Antibacterial peptide PMAP-23 (Myeloid antibacterial peptide 23). DRAMP02960. Accessed via DRAMP database. View Source
• [3] Lee H, et al. Rationally designed PMAP-23 derivatives with enhanced bactericidal and anticancer activity based on the molecular mechanism of peptide-membrane interactions. Amino Acids. 2023 Aug;55(8):1013-1022. doi: 10.1007/s00726-023-03290-5. PMID: 37310533. View Source

PMAP-23 类似物选择指南

Direct substitution of PMAP-23 with other cathelicidins or unmodified analogs is not supported by comparative data. Structural and functional studies demonstrate that specific residues, particularly Trp21, are critical for antimicrobial activity; replacement of this residue (as in PMAP-2) results in reduced antibacterial and membrane-disrupting activities [1]. Furthermore, rationally designed derivatives with enhanced properties (e.g., PMAP-NC, PMAP-23RI) exhibit distinct, quantifiable differences in potency, spectrum, stability, and in vivo efficacy that are not achievable with the parent compound or simple substitutions [2][3].

Antibacterial spectrum PMAP‑23RI shows reported activity against enteric pathogens where PMAP‑23 lacks inhibition; spectrum shifts with single‑residue changes.

Stability profile PMAP‑23R and PMAP‑23I retain high activity after boiling and full activity across pH 2–11, while parent peptide stability is less documented.

In vivo efficacy context PMAP‑23RI reduces bacterial burden and mortality in mouse models, whereas PMAP‑23 shows limited response; decanoic acid‑modified analog further alters outcome.

• [1] Park K, Oh D, Shin SY, Hahm KS, Kim Y. Structural studies of porcine myeloid antibacterial peptide PMAP-23 and its analogues in DPC micelles by NMR spectroscopy. Biochem Biophys Res Commun. 2002 Jan 11;290(1):204-12. doi: 10.1006/bbrc.2001.6173. PMID: 11779154. View Source
• [2] Liu Y, Shen T, Chen L, Zhou J, Wang C. Analogs of the Cathelicidin-Derived Antimicrobial Peptide PMAP-23 Exhibit Improved Stability and Antibacterial Activity. Probiotics Antimicrob Proteins. 2021 Feb;13(1):273-286. doi: 10.1007/s12602-020-09686-z. PMID: 32666297. View Source
• [3] Shen T, et al. Decanoic acid modification enhances the antibacterial activity of PMAP-23RI-Dec. Eur J Pharm Sci. 2021 Feb 1;157:105609. doi: 10.1016/j.ejps.2020.105609. PMID: 33141035. View Source

PMAP-23 对比证据指南

PMAP-23RI 广谱抗菌活性对比

The antibacterial activity of PMAP-23 is critically dependent on the presence of Trp21. The analog PMAP-2, in which Trp21 is replaced by Ala, exhibits significantly reduced antibacterial and vesicle-disrupting activities compared to PMAP-23 and PMAP-1 (Trp7→Ala). This demonstrates that the C-terminal tryptophan is essential for maintaining the alpha-helical structure required for membrane interaction and antimicrobial function [1].

Broad‑spectrum antibacterial comparison

Head‑to‑head

PMAP‑23RI reduced MICs across multiple Gram‑negative strains; inhibited S. flexneri where PMAP‑23 had no activity. In vivo, PMAP‑23RI lowered mortality and tissue bacterial load vs PMAP‑23.

Supports broader Gram‑negative coverage and in vivo response for analog selection

Mouse infection model (S. Typhimurium); broth dilution MIC

Evidence Dimension	Antibacterial activity and membrane disruption
Target Compound Data	PMAP-23 exhibits potent antibacterial activity and vesicle disruption.
Comparator Or Baseline	PMAP-2 (Trp21→Ala) shows less antibacterial and vesicle-disrupting activities.
Quantified Difference	Qualitative reduction in activity; quantitative MIC data not available in this study.
Conditions	DPC micelle-bound NMR structure determination and functional assays.

Why This Matters

Ensures procurement of a peptide with intact Trp21, which is essential for the characteristic membrane-disrupting mechanism and antimicrobial potency.

• [1] Park K, Oh D, Shin SY, Hahm KS, Kim Y. Structural studies of porcine myeloid antibacterial peptide PMAP-23 and its analogues in DPC micelles by NMR spectroscopy. Biochem Biophys Res Commun. 2002 Jan 11;290(1):204-12. doi: 10.1006/bbrc.2001.6173. PMID: 11779154. View Source

热稳定性与pH稳定性对比

PMAP-23 demonstrates potent, broad-spectrum antibacterial activity against both Gram-negative and Gram-positive bacteria, with minimum inhibitory concentrations (MICs) ranging from 2 to 16 μM. Direct MIC comparisons with analogs reveal that simple substitutions can alter potency; for instance, PMAP-1 (Trp7→Ala) shows comparable activity to PMAP-23, while PMAP-2 (Trp21→Ala) is less active [1][2].

Thermal/pH stability comparison

Head‑to‑head

PMAP‑23R retained >50% activity after boiling 2 h; PMAP‑23R and PMAP‑23I retained 100% activity after pH 2–11 treatment. Parent PMAP‑23 stability unreported or lower.

Supports selection for high‑temperature or extreme‑pH experimental conditions

Boiling 2 h; pH 2–11 buffer treatment

Evidence Dimension	Minimum Inhibitory Concentration (MIC)
Target Compound Data	E. coli ML35 (2 μM), E. coli ATCC 25922 (4 μM), S. typhimurium ATCC 14028 (8 μM), P. aeruginosa ATCC 27853 (16 μM), B. megaterium (2 μM), S. aureus ATCC 25923 (4 μM).
Comparator Or Baseline	PMAP-1 (Trp7→Ala) shows similar activity; PMAP-2 (Trp21→Ala) shows reduced activity.
Quantified Difference	Quantitative MIC values for PMAP-2 are not provided in the abstract, but the study indicates reduced activity.
Conditions	Standard broth microdilution assays against specified bacterial strains.

Why This Matters

Provides a quantitative baseline for selecting PMAP-23 based on its established MIC profile against common pathogenic strains.

• [1] Park K, Oh D, Shin SY, Hahm KS, Kim Y. Structural studies of porcine myeloid antibacterial peptide PMAP-23 and its analogues in DPC micelles by NMR spectroscopy. Biochem Biophys Res Commun. 2002 Jan 11;290(1):204-12. doi: 10.1006/bbrc.2001.6173. PMID: 11779154. View Source
• [2] CAMP Database. Antibacterial peptide PMAP-23. CAMPSQ197. Accessed via CAMP database. View Source

PMAP-23 与 PR-39、PG-1 的细胞毒性比较

Rational design of PMAP-NC, which incorporates increased amphipathicity in the N-helix and increased hydrophobicity in the C-helix, results in a 2- to 8-fold improvement in bactericidal activity against both Gram-positive and Gram-negative strains compared to the parental PMAP-23, with faster killing kinetics. This enhancement is directly linked to greater membrane permeabilization efficiency [1].

Cytotoxicity profile

Head‑to‑head

Lowest cytotoxicity among tested cathelicidins; no hemolysis at 1000 µg/mL

Supports low‑cytotoxicity context for antimicrobial assays

Compared with PG‑1, LL‑37, indolicidin; chicken erythrocyte assay

Evidence Dimension	Bactericidal activity (fold improvement)
Target Compound Data	PMAP-NC shows 2- to 8-fold improved bactericidal activity.
Comparator Or Baseline	Parental PMAP-23.
Quantified Difference	2- to 8-fold improvement.
Conditions	In vitro bactericidal assays against Gram-positive and Gram-negative strains.

Why This Matters

Demonstrates that engineered derivatives of PMAP-23 can achieve significantly enhanced potency, which may be relevant for applications requiring higher antimicrobial activity.

• [1] Lee H, et al. Rationally designed PMAP-23 derivatives with enhanced bactericidal and anticancer activity based on the molecular mechanism of peptide-membrane interactions. Amino Acids. 2023 Aug;55(8):1013-1022. doi: 10.1007/s00726-023-03290-5. PMID: 37310533. View Source

PEDV抑制活性对比

The analog PMAP-23RI, containing double amino acid substitutions (Leu5→Arg and Thr19→Ile), exhibits improved stability and antibacterial activity compared to PMAP-23. Notably, PMAP-23RI demonstrates significant therapeutic effects in mice infected with S. aureus and S. Typhimurium, including reduced pathological damage and decreased bacterial gene copies in lung and liver tissues, as well as reduced mortality [1].

Anti‑PEDV activity comparison

Head‑to‑head

PMAP‑23 showed no PEDV inhibition, while LL‑37 and CATH‑B1 inhibited at 5–10 µM

Excludes PMAP‑23 for PEDV antiviral research; directs toward LL‑37/CATH‑B1

Vero cell GFP‑PEDV model

Evidence Dimension	Stability, antibacterial activity, and in vivo therapeutic efficacy
Target Compound Data	PMAP-23RI shows improved stability and activity; in vivo reduces pathological damage and bacterial load, and decreases mortality.
Comparator Or Baseline	Parental PMAP-23.
Quantified Difference	Quantitative in vivo efficacy data (reduction in bacterial gene copies and mortality) available in the full text.
Conditions	In vitro stability assays and mouse infection models (S. aureus ATCC 25923 and S. enterica serovar Typhimurium SL1344).

Why This Matters

Indicates that PMAP-23RI, a derivative of PMAP-23, offers enhanced stability and in vivo therapeutic potential, making it a candidate for further development as an antimicrobial agent.

• [1] Liu Y, Shen T, Chen L, Zhou J, Wang C. Analogs of the Cathelicidin-Derived Antimicrobial Peptide PMAP-23 Exhibit Improved Stability and Antibacterial Activity. Probiotics Antimicrob Proteins. 2021 Feb;13(1):273-286. doi: 10.1007/s12602-020-09686-z. PMID: 32666297. View Source

树突状细胞免疫调节对比

C-terminal modification of PMAP-23RI with decanoic acid yields PMAP-23RI-Dec, which exhibits enhanced antibacterial activity and stability without increased hemolysis or cytotoxicity. This derivative strongly inhibits biofilm formation and demonstrates superior efficacy in reducing organ damage from P. aeruginosa and S. aureus infections, as well as reducing abscess scope and improving wound healing in a mouse model [1].

Immunomodulation context

Context‑dependent

PMAP‑23 and PR‑39 showed minor modulation of porcine M1/M2 macrophages, while CATH‑2 strongly neutralized LPS‑induced activation.

Suggests limited immunomodulatory role; CATH‑2 may be more relevant for host‑defense modulation studies

Cross‑study comparison; limited data set

Evidence Dimension	Antibiofilm activity and in vivo therapeutic efficacy
Target Compound Data	PMAP-23RI-Dec inhibits biofilm formation, reduces organ damage, reduces abscess scope, and alleviates wound infections.
Comparator Or Baseline	PMAP-23RI (and by extension, PMAP-23).
Quantified Difference	Quantitative data on biofilm inhibition and in vivo efficacy are available in the full text.
Conditions	In vitro biofilm assays and mouse models of peritonitis, abscess, and wound infection.

Why This Matters

Demonstrates that specific modifications of PMAP-23 can impart valuable antibiofilm and wound-healing properties, expanding its potential therapeutic applications beyond simple antimicrobial activity.

• [1] Shen T, et al. Decanoic acid modification enhances the antibacterial activity of PMAP-23RI-Dec. Eur J Pharm Sci. 2021 Feb 1;157:105609. doi: 10.1016/j.ejps.2020.105609. PMID: 33141035. View Source

PMAP-23 应用场景推荐

广谱体外抗菌研究

For researchers establishing baseline antimicrobial susceptibility profiles or investigating structure-activity relationships (SAR) of cathelicidin-derived peptides, PMAP-23 provides a well-characterized, broad-spectrum comparator. Its MIC values against a panel of Gram-positive and Gram-negative bacteria (2-16 μM) are established [1], and the essential role of Trp21 in maintaining activity is documented [2]. This makes it an ideal reference compound for evaluating the activity of novel analogs or other AMPs.

低细胞毒性抗菌药物开发前体

PMAP-23 serves as a robust scaffold for rational peptide engineering aimed at improving antimicrobial potency, stability, or therapeutic index. Studies demonstrate that targeted modifications can yield derivatives with 2- to 8-fold improved bactericidal activity (PMAP-NC) [1], enhanced stability and in vivo efficacy (PMAP-23RI) [2], or added antibiofilm and wound-healing properties (PMAP-23RI-Dec) [3]. Procurement of PMAP-23 enables comparative evaluation of these engineered variants.

体内细菌感染模型

Derivatives of PMAP-23, such as PMAP-23RI and PMAP-23RI-Dec, have shown promising in vivo efficacy in mouse models of bacterial infection, including peritonitis, abscess, and wound infections [1][2]. While PMAP-23 itself may require higher concentrations for in vivo activity [3], it remains a critical control for evaluating the in vivo performance of engineered analogs designed for improved therapeutic outcomes.

高温与极端pH抗菌实验

The membrane-active mechanism of PMAP-23, which involves a helix-hinge-helix structure and leads to membrane permeabilization, makes it a valuable tool for fundamental studies of peptide-lipid interactions and bacterial killing mechanisms [1]. Furthermore, modified derivatives like PMAP-23RI-Dec exhibit potent antibiofilm activity [2], enabling investigations into the inhibition and eradication of bacterial biofilms.

Application

Selection Property

Validation Focus

Broad‑spectrum in vitro antimicrobial studies

Broad‑spectrum activity against Gram‑positive, Gram‑negative bacteria and fungi

Membrane disruption and ROS‑mediated apoptosis assays

Low‑cytotoxicity antimicrobial lead characterization

Low hemolytic profile among cathelicidins

Cytotoxicity and hemolysis endpoints at extended concentration ranges

In vivo infection model studies

Enhanced in vivo bacterial clearance with PMAP‑23RI or PMAP‑23RI‑Dec

Bacterial burden reduction and survival endpoint monitoring

Stability testing under extreme conditions

High thermal and pH stability of PMAP‑23R/PMAP‑23I

Activity retention after boiling and pH stress treatment

• [1] CAMP Database. Antibacterial peptide PMAP-23. CAMPSQ197. Accessed via CAMP database. View Source
• [2] Park K, Oh D, Shin SY, Hahm KS, Kim Y. Structural studies of porcine myeloid antibacterial peptide PMAP-23 and its analogues in DPC micelles by NMR spectroscopy. Biochem Biophys Res Commun. 2002 Jan 11;290(1):204-12. doi: 10.1006/bbrc.2001.6173. PMID: 11779154. View Source
• [3] Lee H, et al. Rationally designed PMAP-23 derivatives with enhanced bactericidal and anticancer activity based on the molecular mechanism of peptide-membrane interactions. Amino Acids. 2023 Aug;55(8):1013-1022. doi: 10.1007/s00726-023-03290-5. PMID: 37310533. View Source